Cas no 51786-16-4 (2-Benzenesulfonylamino-butyric acid)

• Product Name: 2-Benzenesulfonylamino-butyric acid
• CAS No: 51786-16-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD01055976
• CID: 1079452
• PubChem ID: 2926980
• Update Time: 2025-04-20

2-Benzenesulfonylamino-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzenesulfonylamino-butyric acid
• 2-(Phenylsulfonylamino)butanoic acid
• AKOS000301112
• MFCD01055976
• 2-benzenesulfonamidobutanoic acid
• Oprea1_243749
• SR-01000480160
• 2-[(phenylsulfonyl)amino]butanoic acid
• AKOS016183583
• QHDGPWMINFIDFP-UHFFFAOYSA-N
• DB-312910
• Oprea1_243356
• CCG-110549
• DTXSID501282323
• 2-(Phenylsulfonamido)butanoic acid
• EU-0043503
• 51786-16-4
• 2-(benzenesulfonamido)butanoic acid
• SR-01000480160-1
• 2-(Phenylsulfonamido)butanoicacid
• STL481888
• CS-0317692
• SCHEMBL10687687
• SB80872

• MDL： MFCD01055976
• Inchi： 1S/C10H13NO4S/c1-2-9(10(12)13)11-16(14,15)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)
• InChI Key： QHDGPWMINFIDFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C(=O)O)CC)(=O)=O

Computed Properties

• Exact Mass: 243.057
• Monoisotopic Mass: 243.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides